4-Methoxy-3-{[2-(pyrrolidin-1-yl)ethyl]sulfamoyl}benzoic acid hydrochloride

• IUPAC Name: 4-methoxy-3-(2-pyrrolidin-1-ylethylsulfamoyl)benzoic acid;hydrochloride
• InChI: InChI=1S/C14H20N2O5S.ClH/c1-21-12-5-4-11(14(17)18)10-13(12)22(19,20)15-6-9-16-7-2-3-8-16;/h4-5,10,15H,2-3,6-9H2,1H3,(H,17,18);1H
• InChI Key: SZFYPMRKEFOJDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NCCN2CCCC2.Cl
• Molecular Formula: C14H21ClN2O5S
• Molecular Weight: 364.8 g/mol

Description

“4-Methoxy-3-{[2-(pyrrolidin-1-yl)ethyl]sulfamoyl}benzoic acid hydrochloride” is a chemical compound with the CAS Number: 1203154-44-2. It has a molecular weight of 364.85. The IUPAC name for this compound is 4-methoxy-3-({[2-(1-pyrrolidinyl)ethyl]amino}sulfonyl)benzoic acid hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H20N2O5S.ClH/c1-21-12-5-4-11(14(17)18)10-13(12)22(19,20)15-6-9-16-7-2-3-8-16;/h4-5,10,15H,2-3,6-9H2,1H3,(H,17,18);1H. This indicates that the compound has a pyrrolidine ring attached to a benzoic acid moiety via a sulfamoyl linkage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 364.85. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Innovative methods for synthesizing compounds with structures analogous to "4-Methoxy-3-{[2-(pyrrolidin-1-yl)ethyl]sulfamoyl}benzoic acid hydrochloride" have been reported. For instance, the preparation of labeled compounds for pharmacological evaluations indicates the compound's utility in tracking biological pathways and reactions (Kau et al., 1985).

• Doping of Polyaniline : The usage of benzoic acid derivatives, including those with methoxy groups, as dopants for polyaniline, suggests a potential application in enhancing the electrical properties of polymers. This application is particularly relevant for developing advanced materials with specific electronic characteristics (Amarnath & Palaniappan, 2005).

• Antimicrobial Properties : The antimicrobial activity of benzoimidazole derivatives attached to benzoic acid moieties, including structures related to the compound , underscores its potential in medicinal chemistry, particularly in designing new antimicrobial agents (El-Meguid, 2014).

Pharmacological Evaluation

• Receptor Binding Sites : Research into benzoic acid derivatives' interaction with receptor sites, such as those involved in hypoglycemic activity, provides insights into the therapeutic potential of compounds structurally similar to "4-Methoxy-3-{[2-(pyrrolidin-1-yl)ethyl]sulfamoyl}benzoic acid hydrochloride." These studies help in understanding the mechanism of action and designing drugs with improved efficacy (Brown & Foubister, 1984).

Environmental and Biological Interactions

• Biodegradation Studies : Investigations on the biodegradation of similar compounds shed light on environmental interactions and the potential for microbial degradation. This knowledge is crucial for assessing the environmental impact of chemical substances and developing strategies for their removal or transformation (Li et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. The biological activity would depend on the specific context in which the compound is used.